Cas no 1431641-29-0 ((±)-ADX 71743)

• Product Name: (±)-ADX 71743
• CAS No: 1431641-29-0
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 4767791
• PubChem ID: 53391766
• Update Time: 2025-07-15

(±)-ADX 71743 Chemical and Physical Properties

Names and Identifiers

• ADX71743
• 6-(2,4-dimethylphenyl)-2-ethyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-one
• 6-(2,4-Dimethylphenyl)-2-ethyl-6,7-dihydrobenzo[d]oxazol-4(5H)-one
• ADX 71743
• GTPL6217
• BDBM50280374
• ADX71743, >=98% (HPLC)
• J3.526.068D
• Q27074320
• 6-(2,4-Dimethylphenyl)-2-ethyl-6,7-dihydro-4(5H)-benzoxazolone
• (+)-6-(2,4-Dimethylphenyl)-2-ethyl-6,7-dihydro-4(5H)-benzoxazolone
• (+)-6-(2,4-dimethylphenyl
• GLXC-01689
• ADX-71743
• 6-(2,4-dimethylphenyl)-2-ethyl-6,7-dihydrobenzo(d)oxazol-4(5H)-one
• CHEMBL4174742
• 6-(2,4-dimethylphenyl)-2-ethyl-6,7-dihydro-5H-1,3-benzoxazol-4-one
• (+/-)-ADX71743
• (+)-6-(2,4-dimethylphenyl)-2-ethyl-6,7-dihydrobenzo[d]oxazol-4(5h)-one
• DA-70613
• SCHEMBL20836277
• AKOS030210948
• HY-110278
• 1431641-29-0
• CS-0033146
• (±)-ADX 71743

• MDL： MFCD30474715
• Inchi： 1S/C17H19NO2/c1-4-16-18-17-14(19)8-12(9-15(17)20-16)13-6-5-10(2)7-11(13)3/h5-7,12H,4,8-9H2,1-3H3
• InChI Key： CPKZCQHJDFSOJT-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C(CC(C3C=CC(C)=CC=3C)CC1=2)=O

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1

(±)-ADX 71743 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (±)-ADX 71743

Introduction to (±)-ADX 71743 and Its Significance in Modern Chemical Research

The compound with the CAS number 1431641-29-0 is identified as (±)-ADX 71743, a molecule that has garnered significant attention in the field of chemical and biomedical research. This introduction aims to provide a comprehensive overview of (±)-ADX 71743, its chemical properties, potential applications, and the latest research findings that underscore its importance.

In the realm of pharmaceutical chemistry, (±)-ADX 71743 stands out due to its unique structural characteristics and biological activities. The presence of specific functional groups in its molecular framework contributes to its versatility, making it a valuable candidate for further investigation. The compound's stereochemistry, particularly the (±) designation, indicates that it exists as a racemic mixture, which is common in early-stage drug development where both enantiomers are explored for their respective properties.

Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to delve deeper into the structural and dynamic properties of (±)-ADX 71743. These studies have revealed insights into its interaction with biological targets, which are crucial for understanding its potential therapeutic effects. For instance, preliminary computational models suggest that (±)-ADX 71743 may interact with specific proteins involved in cellular signaling pathways, potentially modulating processes such as inflammation and immune response.

The chemical synthesis of (±)-ADX 71743 has been a subject of considerable interest among synthetic chemists. The development of efficient synthetic routes not only facilitates large-scale production but also allows for the exploration of structural analogs. One notable approach involves the use of asymmetric catalysis to achieve enantioselective synthesis, which could be pivotal in isolating individual enantiomers for more targeted biological studies.

Beyond its synthetic significance, (±)-ADX 71743 has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that it may exhibit properties relevant to treating neurological disorders, cancer, and infectious diseases. For example, studies on its interaction with enzymes involved in DNA replication have suggested that it could disrupt the replication process in certain cancer cells, making it a candidate for further development as an anticancer drug.

The pharmacokinetic profile of (±)-ADX 71743 is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced pharmacokinetic modeling techniques have been employed to predict these processes, providing valuable data for clinical trial design.

In conclusion, (±)-ADX 71743 represents a fascinating compound with broad implications in chemical research and drug development. Its unique structural features, coupled with promising biological activities observed in preclinical studies, make it a compelling subject for further exploration. As research continues to uncover new insights into its properties and potential applications, (±)-ADX 71743 is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.